Cas no 1694989-57-5 (5-hydrazinylpyrazine-2-carboxylic acid)
5-hydrazinylpyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrazinecarboxylic acid, 5-hydrazinyl-
- 5-hydrazinylpyrazine-2-carboxylic acid
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- MDL: MFCD30322240
- Inchi: 1S/C5H6N4O2/c6-9-4-2-7-3(1-8-4)5(10)11/h1-2H,6H2,(H,8,9)(H,10,11)
- InChI Key: QQRPWZYRHJZXDV-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=NC=C(NN)N=C1
5-hydrazinylpyrazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-293062-1.0g |
5-hydrazinylpyrazine-2-carboxylic acid |
1694989-57-5 | 1.0g |
$657.0 | 2023-03-01 | ||
| Enamine | EN300-293062-2.5g |
5-hydrazinylpyrazine-2-carboxylic acid |
1694989-57-5 | 2.5g |
$1360.0 | 2023-09-06 | ||
| Enamine | EN300-293062-5.0g |
5-hydrazinylpyrazine-2-carboxylic acid |
1694989-57-5 | 5.0g |
$1723.0 | 2023-03-01 | ||
| Enamine | EN300-293062-10.0g |
5-hydrazinylpyrazine-2-carboxylic acid |
1694989-57-5 | 10.0g |
$2166.0 | 2023-03-01 | ||
| Enamine | EN300-293062-1g |
5-hydrazinylpyrazine-2-carboxylic acid |
1694989-57-5 | 1g |
$657.0 | 2023-09-06 | ||
| Enamine | EN300-293062-5g |
5-hydrazinylpyrazine-2-carboxylic acid |
1694989-57-5 | 5g |
$1723.0 | 2023-09-06 | ||
| Enamine | EN300-293062-10g |
5-hydrazinylpyrazine-2-carboxylic acid |
1694989-57-5 | 10g |
$2166.0 | 2023-09-06 |
5-hydrazinylpyrazine-2-carboxylic acid Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 5-hydrazinylpyrazine-2-carboxylic acid
5-Hydrazinylpyrazine-2-Carboxylic Acid (CAS No. 1694989-57-5): An Emerging Compound in Medicinal Chemistry
5-Hydrazinylpyrazine-2-carboxylic acid (CAS No. 1694989-57-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as 5-hydrazino-pyrazine-2-carboxylic acid, belongs to the class of hydrazine derivatives and has shown promise in various therapeutic applications, particularly in the development of novel drugs for cancer and infectious diseases.
The chemical structure of 5-hydrazinylpyrazine-2-carboxylic acid consists of a pyrazine ring with a carboxylic acid group and a hydrazine moiety. The presence of these functional groups imparts unique properties to the molecule, making it an attractive candidate for drug design and synthesis. The hydrazine group, in particular, is known for its ability to form stable complexes with metal ions, which can be exploited in the development of metal-based therapeutics.
Recent studies have highlighted the potential of 5-hydrazinylpyrazine-2-carboxylic acid as an antitumor agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant cytotoxic activity against various human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.
In addition to its antitumor properties, 5-hydrazinylpyrazine-2-carboxylic acid has also shown promise as an antimicrobial agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibited the growth of several bacterial strains, including multidrug-resistant pathogens. The antimicrobial activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.
The synthesis of 5-hydrazinylpyrazine-2-carboxylic acid can be achieved through various methods, with one common approach involving the reaction of 2-chloropyrazine with hydrazine hydrate followed by hydrolysis to form the carboxylic acid group. This synthetic route is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.
The pharmacokinetic properties of 5-hydrazinylpyrazine-2-carboxylic acid have been extensively studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate.
To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the solubility and stability of 5-hydrazinylpyrazine-2-carboxylic acid. One such approach involves the formation of ester prodrugs that are metabolized in vivo to release the active compound. This strategy has shown promising results in improving the pharmacological properties and reducing toxicity.
Clinical trials are currently underway to evaluate the safety and efficacy of 5-hydrazinylpyrazine-2-carboxylic acid in human subjects. Preliminary data from phase I trials have indicated that this compound is well-tolerated at therapeutic doses and has demonstrated promising antitumor activity in patients with advanced solid tumors. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.
In conclusion, 5-hydrazinylpyrazine-2-carboxylic acid (CAS No. 1694989-57-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for the development of novel drugs targeting cancer and infectious diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to advancements in pharmaceutical science.
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